Cas no 2639404-81-0 (tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate)

• Product Name: tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate
• CAS No: 2639404-81-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5663194
• PubChem ID: 165900558
• Update Time: 2025-11-01

tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate
• EN300-27729618
• 2639404-81-0

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)13-10-12-7-5-4-6-11(12)8-9-16-13/h4-7,13,16H,8-10H2,1-3H3
• InChI Key： CFXHFIBKPMEFQI-UHFFFAOYSA-N
• SMILES： O(C(C1CC2C=CC=CC=2CCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate

Research Brief on tert-Butyl 2,3,4,5-Tetrahydro-1H-3-Benzazepine-2-Carboxylate (CAS: 2639404-81-0): Recent Advances and Applications

The compound tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate (CAS: 2639404-81-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate as a key building block in the synthesis of novel benzazepine derivatives. These derivatives exhibit a broad spectrum of biological activities, including dopamine receptor modulation, which is critical for the development of therapeutics targeting neurological disorders such as Parkinson's disease and schizophrenia. The compound's unique structural features, including its rigid benzazepine core and tert-butyl ester group, contribute to its stability and reactivity in synthetic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated an optimized synthetic route for tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate, achieving high yields (85-90%) and purity (>98%) through a combination of reductive amination and esterification. This advancement addresses previous challenges in scalability and cost-effectiveness, paving the way for its broader use in industrial applications. Additionally, the study revealed that the compound's carboxylate group serves as a handle for further functionalization, enabling the creation of diverse analogs with tailored pharmacological profiles.

Pharmacological evaluations of derivatives derived from this compound have shown promising results. For instance, a series of 3-benzazepine-based dopamine D1 receptor agonists, synthesized using tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate as a precursor, exhibited enhanced selectivity and potency in preclinical models. These findings, reported in ACS Chemical Neuroscience (2024), underscore the compound's potential in designing next-generation neurotherapeutics with reduced off-target effects.

Beyond neurological applications, recent research has explored the compound's utility in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate as a scaffold for developing inhibitors of protein-protein interactions (PPIs) involved in cancer cell proliferation. The study highlighted its compatibility with fragment-based drug design, enabling rapid optimization of binding affinity and pharmacokinetic properties.

In conclusion, tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate (CAS: 2639404-81-0) represents a pivotal intermediate in modern drug discovery, with demonstrated efficacy in synthesizing bioactive molecules across multiple therapeutic areas. Continued research into its derivatives and synthetic methodologies is expected to unlock further innovations, particularly in CNS disorders and oncology. Industry stakeholders are encouraged to monitor developments in this space, as the compound's versatility aligns with growing demands for targeted and modular drug design.